Cas no 6065-72-1 (Butanoic acid, 2-chloroethyl ester)

• Product Name: Butanoic acid, 2-chloroethyl ester
• CAS No: 6065-72-1
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 1621335
• PubChem ID: 3458404
• Update Time: 2025-04-21

Butanoic acid, 2-chloroethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-chloroethyl ester
• 2-chloroethyl butanoate
• 6065-72-1
• DTXSID80392672
• SCHEMBL5498642
• monochloroethyl butyrate
• AKOS006292571

• Inchi： 1S/C6H11ClO2/c1-2-3-6(8)9-5-4-7/h2-5H2,1H3
• InChI Key： JYPRYSVZABJWGS-UHFFFAOYSA-N
• SMILES： ClCCOC(CCC)=O

Computed Properties

• Exact Mass: 150.04483
• Monoisotopic Mass: 150.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3